molecular formula C16H18ClN B6177816 1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole hydrochloride CAS No. 2551120-19-3

1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole hydrochloride

Cat. No. B6177816
CAS RN: 2551120-19-3
M. Wt: 259.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole hydrochloride” is a synthetic organic compound. It is often used as the hydrochloride salt . It is an α2 adrenergic agonist that can be administered as an intravenous drug solution with sterile water . It was developed by Orion Pharma .


Synthesis Analysis

The synthesis of this compound involves several steps. A detailed procedure for the synthesis of a similar compound, 1-(2,3-dimethylphenyl)piperazine hydrochloride, has been described . The process involves the slow evaporation of an aqueous solution of 1-(2,3-dimethylphenyl)piperazine, HCl, and ZnCl2 in a 1:2:1 ratio . The crystals remained stable for one week under normal conditions of temperature and humidity .


Molecular Structure Analysis

The molecular structure of this compound has been studied using single-crystal X-ray crystallography, 1H and 13C NMR, IR and mass spectrometry . The single-crystal structure, as well as Hirshfeld surface analysis, of the S-enantiomer is compared with the racemate, as well as the polymorph of the racemate .


Chemical Reactions Analysis

The compound is likely to participate in various chemical reactions. For instance, it may be involved in Suzuki–Miyaura coupling reactions, which are widely used in carbon–carbon bond-forming reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been studied using various techniques. It has been characterized in solution as well as in the solid state using single-crystal X-ray crystallography, 1H and 13C NMR, IR and mass spectrometry .

Mechanism of Action

The compound acts as an agonist of α2-adrenergic receptors in certain parts of the brain . This action induces a state of unconsciousness similar to natural sleep, with the unique aspect that patients remain easily rousable and cooperative .

Safety and Hazards

The compound is classified as having acute toxicity, oral (Category 4), H302, specific target organ toxicity - single exposure (Category 3), Central nervous system, H336, and long-term (chronic) aquatic hazard (Category 2), H411 . It is harmful if swallowed, may cause drowsiness or dizziness, and is toxic to aquatic life with long-lasting effects .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole hydrochloride involves the condensation of 2,3-dimethylbenzaldehyde with cyclohexanone followed by reduction of the resulting product to yield 1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole. The final step involves the reaction of the isoindole with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["2,3-dimethylbenzaldehyde", "cyclohexanone", "sodium borohydride", "hydrochloric acid", "ethanol"], "Reaction": ["Step 1: Condensation of 2,3-dimethylbenzaldehyde with cyclohexanone in the presence of a base such as sodium hydroxide to yield 1-(2,3-dimethylphenyl)-2-cyclohexen-1-one.", "Step 2: Reduction of 1-(2,3-dimethylphenyl)-2-cyclohexen-1-one using sodium borohydride in ethanol to yield 1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole.", "Step 3: Reaction of 1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole with hydrochloric acid to form 1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole hydrochloride."] }

CAS RN

2551120-19-3

Product Name

1-(2,3-dimethylphenyl)-2,3-dihydro-1H-isoindole hydrochloride

Molecular Formula

C16H18ClN

Molecular Weight

259.8

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.